![molecular formula C20H22N4O4 B3855887 N',N''-1,2-ethanediylidenebis[2-(4-methylphenoxy)acetohydrazide]](/img/structure/B3855887.png)
N',N''-1,2-ethanediylidenebis[2-(4-methylphenoxy)acetohydrazide]
Overview
Description
N',N''-1,2-ethanediylidenebis[2-(4-methylphenoxy)acetohydrazide], commonly known as EMPAH, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. EMPAH belongs to the class of hydrazide derivatives and is known for its unique properties, including its ability to act as a chelating agent and its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of EMPAH is not fully understood. However, it is believed that EMPAH acts by binding to metal ions and inhibiting their activity. This, in turn, leads to a reduction in oxidative stress and inflammation, which are known to contribute to the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that EMPAH has various biochemical and physiological effects. EMPAH has been shown to reduce oxidative stress and inflammation, which are known to contribute to the development of various diseases. EMPAH has also been shown to have anti-cancer properties and can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of EMPAH is its ability to act as a chelating agent. EMPAH can be used to remove metal ions from contaminated water sources, making it a valuable tool for environmental research. EMPAH also has potential as a therapeutic agent and can be used to treat various diseases.
However, there are also limitations to the use of EMPAH in lab experiments. EMPAH is a relatively new compound, and its long-term effects are not fully understood. Additionally, EMPAH can be expensive to synthesize, which may limit its use in certain research applications.
Future Directions
There are many potential future directions for research on EMPAH. One area of research could focus on the development of new synthesis methods for EMPAH, which could make it more cost-effective to produce. Another area of research could focus on the use of EMPAH as a therapeutic agent for the treatment of various diseases. Additionally, research could focus on the use of EMPAH as a chelating agent for the removal of metal ions from contaminated water sources. Overall, there is still much to be learned about the potential applications of EMPAH, and future research in this area is likely to be fruitful.
Scientific Research Applications
EMPAH has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of EMPAH is its use as a chelating agent. EMPAH has been shown to bind to various metal ions, including copper, zinc, and iron, and can be used to remove these metals from contaminated water sources.
EMPAH has also been studied for its potential as a therapeutic agent. Studies have shown that EMPAH has anti-inflammatory and antioxidant properties and can be used to treat various diseases, including cancer, diabetes, and Alzheimer's disease.
Properties
IUPAC Name |
2-(4-methylphenoxy)-N-[(Z)-[(2Z)-2-[[2-(4-methylphenoxy)acetyl]hydrazinylidene]ethylidene]amino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O4/c1-15-3-7-17(8-4-15)27-13-19(25)23-21-11-12-22-24-20(26)14-28-18-9-5-16(2)6-10-18/h3-12H,13-14H2,1-2H3,(H,23,25)(H,24,26)/b21-11-,22-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLABYPAEWMXBJ-IINORCHSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NN=CC=NNC(=O)COC2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)OCC(=O)N/N=C\C=N/NC(=O)COC2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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